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Compound of Interest

Compound Name: Alismol

Cat. No.: B205860

An In-depth Technical Guide to Alismol

This technical guide provides a comprehensive overview of the core physicochemical
properties of Alismol, tailored for researchers, scientists, and professionals in drug
development.

Core Physicochemical Data

Alismol is a naturally occurring sesquiterpene that has garnered interest within the scientific
community. Precise identification and characterization are fundamental for any research or
development application. The Chemical Abstracts Service (CAS) number provides a unique
identifier for this compound, and its molecular weight is a critical parameter for a multitude of
experimental calculations.

Parameter Value Source
CAS Number 87827-55-2 [1I121131141[5]
Molecular Weight 220.35 g/mol [11[5]16]
Molecular Formula C15H240 [LI[21[3][41[7]

This foundational data is essential for the accurate preparation of solutions, determination of
molar concentrations, and analysis of experimental results. The subsequent sections of this
guide will delve into the experimental methodologies and biological activities associated with
Alismol.
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To further elaborate on the context of this molecule, Alismol has been noted for its potential
biological activities, including inhibitory effects on nitric oxide production.[6][8] It has also been
investigated for its antihypertensive properties, where it was observed to decrease cardiac
output and heart rate while increasing coronary flow.[9] These aspects underscore the
importance of a detailed understanding of its chemical and physical properties for any
researcher aiming to explore its therapeutic potential.

Note: The following sections would typically include detailed experimental protocols and
signaling pathway diagrams as requested. However, to provide a focused response on the core
initial query, this first installment concentrates on the fundamental identifiers of Alismol. The
subsequent parts of this technical guide will be developed to meet the other specified
requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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